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Compound of Interest

2-Amino-5-bromo-4-
Compound Name:
methylpyrimidine

Cat. No.: B102953

An In-depth Technical Guide to 2-Amino-5-bromo-4-methylpyrimidine (CAS: 7321-93-6)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of 2-Amino-5-bromo-4-
methylpyrimidine (CAS Number: 7321-93-6), a heterocyclic compound of interest in organic
synthesis and medicinal chemistry. The document details the molecule's physicochemical
properties, a representative synthetic protocol, its applications as a chemical intermediate, and
expected spectroscopic characteristics. Due to its structural features—a reactive bromine atom
and a hydrogen-bonding amino group on a pyrimidine core—this compound serves as a
valuable building block for the synthesis of more complex molecules, particularly in the
exploration of novel therapeutic agents.

Physicochemical and Structural Properties

2-Amino-5-bromo-4-methylpyrimidine is a solid organic compound. Its core structure is a
pyrimidine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms.
The ring is substituted with an amino group at position 2, a bromine atom at position 5, and a
methyl group at position 4. These functional groups provide multiple reactive sites for synthetic
transformations.
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Key quantitative and structural data are summarized in the table below.

Property Value Reference
CAS Number 7321-93-6

Molecular Formula CsHeBrNs [1]
Molecular Weight 188.03 g/mol [1]

Melting Point 196-200 °C

Appearance Solid

Topological Polar Surface Area

51.8 A2 [1]

(TPSA)

Consensus Log Po/w 1.15 [1]
LPQVTZJEIXYDQA-

InChl Key [1]
UHFFFAOYSA-N

SMILES Cclnc(N)ncclBr

Synthesis and Reactivity

The primary route for synthesizing 2-Amino-5-bromo-4-methylpyrimidine is the
regioselective electrophilic bromination of its precursor, 2-Amino-4-methylpyrimidine. The use
of N-Bromosuccinimide (NBS) is a common and effective method for this transformation,
offering good selectivity and yield under mild conditions.

General Synthetic Workflow

The synthesis involves the reaction of the starting material with a brominating agent in a
suitable solvent, followed by work-up and purification to isolate the desired product.
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Synthetic Workflow

2-Amino-4-methylpyrimidine
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+ NBS
in Acetonitrile
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Reaction Mixture

Aqueous Work-up

Y
Crude Product
(Precipitate)

Filtration & Drying

Y
Pure 2-Amino-5-bromo-4-methylpyrimidine
(Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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